Cas no 1602098-08-7 (2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one
• CAS No: 1602098-08-7
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 5741359
• PubChem ID: 116548455
• Update Time: 2025-05-25

2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1602098-08-7
• EN300-795608
• 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one
• Ethanone, 2-amino-1-(4-bromo-3-thienyl)-

• Inchi： 1S/C6H6BrNOS/c7-5-3-10-2-4(5)6(9)1-8/h2-3H,1,8H2
• InChI Key： YCDLSSBGRGTQJG-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(CN)=O

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.689±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±37.0 °C(Predicted)
• pka: 6.59±0.29(Predicted)

Additional information on 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one

Compound CAS No.1602098-08-7: 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one

2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one, also known by its CAS registry number CAS No.1602098-08-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a bromine atom at the 4-position and an amino group attached to a ketone moiety. The combination of these functional groups makes it an interesting subject for both academic research and industrial applications.

The molecular structure of 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one is defined by its thiophene ring, which is a five-membered aromatic heterocycle containing sulfur. The bromine substitution at the 4-position of the thiophene ring introduces electronic and steric effects that can influence the compound's reactivity and properties. The amino group (-NH₂) attached to the ethanone (acetone) moiety further enhances the compound's versatility, as it can participate in various chemical reactions, including nucleophilic additions, condensations, and reductions.

Recent studies have highlighted the potential of 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules with potential therapeutic applications. For instance, the compound has been used as an intermediate in the synthesis of heterocyclic compounds, which are known for their pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties.

In addition to its role in drug discovery, 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of semiconducting materials and optoelectronic devices. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistors (TFTs), where it exhibits excellent charge transport properties.

The synthesis of 2-Amino-1-(4-bromothiophen-3-yl)ethan-1-one typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of bromine on the thiophene ring with an amino group, followed by ketone formation through oxidation or condensation reactions. Researchers have optimized these reaction conditions to improve yield and purity, making the compound more accessible for large-scale production.

From an environmental standpoint, CAS No.1602098-08- has been studied for its biodegradation potential and toxicity profile. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its use in sustainable chemical processes. However, further studies are required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 2-Amino